Methyl 4-(7-benzoyloxy-2-methyl-4-oxochromen-3-yl)oxybenzoate

• IUPAC Name: methyl 4-(7-benzoyloxy-2-methyl-4-oxochromen-3-yl)oxybenzoate
• InChI: InChI=1S/C25H18O7/c1-15-23(31-18-10-8-17(9-11-18)24(27)29-2)22(26)20-13-12-19(14-21(20)30-15)32-25(28)16-6-4-3-5-7-16/h3-14H,1-2H3
• InChI Key: GQANCANAOPEUIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC(=O)C3=CC=CC=C3)OC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C25H18O7
• Molecular Weight: 430.4 g/mol
• CAS No.: 637751-24-7

Description

Molecular Structure Analysis

The molecular structure of “Methyl 4-(7-benzoyloxy-2-methyl-4-oxochromen-3-yl)oxybenzoate” is represented by the linear formula C25H18O7. The molecular weight of this compound is 430.412.

Scientific Research Applications

Single Crystal and Theoretical Analysis

Research on methyl 4-hydroxybenzoate, a related compound, involves its single crystal X-ray structure determination, revealing a 3D framework via extensive intermolecular hydrogen bonding. This study, conducted by Sharfalddin et al. (2020), also involved Hirshfeld surface analysis and computational calculations using Hartree Fock and Density Functional Theory. This research aids in understanding the pharmaceutical activity of the molecule (Sharfalddin et al., 2020).

Synthetic Methods for Poly(ethylene glycol)

Sedlák et al. (2008) developed a method for preparing 4-poly(ethylene glycol)oxybenzoic acids using alkylation of methyl 4-hydroxybenzoate. This method is significant for creating compounds with potential applications in various fields, including drug delivery and material science (Sedlák et al., 2008).

Identification in Natural Products

Methyl 4-(geranyloxy)-3-hydroxybenzoate, a structurally similar compound, was identified in the New Zealand liverwort Trichocolea hatcheri by Baek et al. (1998). This discovery contributes to understanding the natural occurrence and potential biological activities of similar compounds (Baek et al., 1998).

Mesogenic Properties in Liquid Crystals

Research by Prajapati and Modi (2010) on rod-shaped 4-methylbenzoic acid derivatives, closely related to the compound , highlights their application in the study of liquid crystals and mesophases, which are crucial in material science and display technology (Prajapati & Modi, 2010).

Safety and Hazards

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